Cas no 55627-02-6 (Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-)
55627-02-6 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-
CAS No:55627-02-6
MF:C12H18O2
MW:194.270123958588
CID:386218
PubChem ID:185812
Update Time:2025-04-19
Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-
- 5,5-Dimethyl-6-methylenebicyclo[2.2.1]hept-2-yl acetate
- (2,2-dimethyl-3-methylidene-5-bicyclo[2.2.1]heptanyl) acetate
- DTXSID10970967
- Nojigiku acetate
- 55627-02-6
- GVZSSHYAFJPRJY-UHFFFAOYSA-N
- 5,5-Dimethyl-6-methylenebicyclo[2.2.1]hept-2-yl acetate #
- 5,5-DIMETHYL-6-METHYLIDENEBICYCLO[2.2.1]HEPTAN-2-YL ACETATE
- Bicyclo[2.2.1]heptane-3-methylene-2,2-dimethyl-5-ol acetate
-
- Inchi: 1S/C12H18O2/c1-7-10-5-9(12(7,3)4)6-11(10)14-8(2)13/h9-11H,1,5-6H2,2-4H3
- InChI Key: GVZSSHYAFJPRJY-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1CC2CC1C(=C)C2(C)C
Computed Properties
- Exact Mass: 194.13074
- Monoisotopic Mass: 194.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 232.8°Cat760mmHg
- Flash Point: 85.7°C
- Refractive Index: 1.488
- PSA: 26.3
Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
55627-02-6 (Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-) Related Products
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